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Compound of Interest

Compound Name: Leucrose

Cat. No.: B8805515 Get Quote

For researchers and scientists engaged in drug development and other laboratory-based

research, the responsible management and disposal of chemical reagents is a critical aspect of

ensuring a safe and compliant operational environment. This document outlines the essential

procedures for the proper disposal of Leucrose, a disaccharide isomer of sucrose. While

Leucrose is not classified as a hazardous substance, adherence to standard laboratory safety

protocols for chemical waste is imperative.

Leucrose: Key Safety and Chemical Data
To facilitate safe handling and disposal, a summary of key quantitative data for Leucrose is

provided below. This information is crucial for a comprehensive understanding of the

substance's properties.

Property Value

Molecular Formula C₁₂H₂₂O₁₁[1][2][3]

Molecular Weight 342.30 g/mol [1][2]

CAS Number 7158-70-5

Appearance Data not available

Solubility Soluble in DMSO
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A Safety Data Sheet (SDS) for Leucrose indicates that no specific hazards are classified for

this substance. However, it is always recommended to handle any chemical with appropriate

personal protective equipment (PPE).

Standard Disposal Protocol for Leucrose
The following step-by-step guide provides a clear and direct process for the disposal of

Leucrose in a laboratory setting. This protocol is based on general best practices for non-

hazardous chemical waste management.

Step 1: Personal Protective Equipment (PPE)

Before handling Leucrose for disposal, ensure you are wearing the appropriate PPE:

Safety goggles or glasses

Laboratory coat

Chemical-resistant gloves

Step 2: Waste Identification and Segregation

Solid Leucrose: Unused or waste solid Leucrose should be treated as chemical waste. Do

not dispose of it in the regular trash.

Leucrose Solutions: Aqueous or solvent-based solutions containing Leucrose should be

collected as liquid chemical waste. Do not pour Leucrose solutions down the drain.

Contaminated Materials: Any materials, such as weighing paper, gloves, or pipette tips, that

have come into contact with Leucrose should be collected as solid chemical waste.

Step 3: Containment and Labeling

Solid Waste:

Carefully sweep or transfer solid Leucrose waste into a clean, dry, and sealable container.

Ensure the container is clearly labeled with "Solid Chemical Waste" and "Leucrose."
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Liquid Waste:

Collect all Leucrose solutions in a designated, leak-proof container for liquid chemical

waste.

Label the container with "Liquid Chemical Waste" and list all contents, including the

solvent and "Leucrose."

Step 4: Storage and Disposal

Store the sealed and labeled waste containers in a designated and secure chemical waste

accumulation area within your facility.

Arrange for the collection and disposal of the waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Visualizing the Leucrose Disposal Workflow
To provide at-a-glance guidance, the logical flow for the proper disposal of Leucrose is

illustrated in the following diagram.
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Leucrose Disposal Decision Workflow
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Leucrose, contributing to a secure research environment. Always consult your

institution's specific safety guidelines and local regulations for chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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